Cas no 1805568-90-4 (2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline)
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring bromo, methoxy, and trifluoromethoxy substituents on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-withdrawing (trifluoromethoxy) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The bromo substituent further facilitates functionalization via metal-catalyzed transformations. Its structural properties make it valuable for constructing complex heterocycles or bioactive molecules. The compound is typically handled under inert conditions due to the sensitivity of the aniline moiety. Proper storage and handling are recommended to ensure stability.
1805568-90-4 structure
Product Name:2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline
CAS No:1805568-90-4
MF:C8H7BrF3NO2
MW:286.045892000198
MDL:MFCD28741747
CID:4617917
PubChem ID:119006690
Update Time:2025-06-07
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline
- 2-Bromo-3-methoxy-4-trifluoromethoxy-phenylamine
- DB-163944
- AS-66513
- AKOS027370167
- D93824
- 1805568-90-4
-
- MDL: MFCD28741747
- Inchi: 1S/C8H7BrF3NO2/c1-14-7-5(15-8(10,11)12)3-2-4(13)6(7)9/h2-3H,13H2,1H3
- InChI Key: QNUPLSMSSGITSJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1OC)OC(F)(F)F)N
Computed Properties
- Exact Mass: 284.96123g/mol
- Monoisotopic Mass: 284.96123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5
- XLogP3: 3.1
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023734-1g |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 97% | 1g |
1,549.60 USD | 2021-06-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B908313-250mg |
2-Bromo-3-methoxy-4-trifluoromethoxy-phenylamine |
1805568-90-4 | 96% | 250mg |
3,744.00 | 2021-05-17 | |
| eNovation Chemicals LLC | D759723-100mg |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 96% | 100mg |
$170 | 2024-06-06 | |
| eNovation Chemicals LLC | D759723-250mg |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 96% | 250mg |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | D759723-1g |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 96% | 1g |
$800 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1104232-1g |
2-bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 95% | 1g |
$920 | 2024-07-23 | |
| eNovation Chemicals LLC | D759723-100mg |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 96% | 100mg |
$170 | 2025-03-01 | |
| eNovation Chemicals LLC | D759723-250mg |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 96% | 250mg |
$225 | 2025-03-01 | |
| eNovation Chemicals LLC | D759723-1g |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 96% | 1g |
$800 | 2025-03-01 | |
| Aaron | AR01DXX7-100mg |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline |
1805568-90-4 | 97% | 100mg |
$153.00 | 2025-02-10 |
2-Bromo-3-methoxy-4-(trifluoromethoxy)aniline Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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